molecular formula C17H27N3O3S B7685624 3-(4-(N,N-dimethylsulfamoyl)phenyl)-N-(1-methylpiperidin-4-yl)propanamide

3-(4-(N,N-dimethylsulfamoyl)phenyl)-N-(1-methylpiperidin-4-yl)propanamide

Cat. No. B7685624
M. Wt: 353.5 g/mol
InChI Key: PGKWUNQIXJMWEG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-(N,N-dimethylsulfamoyl)phenyl)-N-(1-methylpiperidin-4-yl)propanamide is a synthetic compound that has gained significant attention in scientific research. It is commonly referred to as DMSP or SDZ 220-581 and is a potent inhibitor of the enzyme acetylcholinesterase (AChE). AChE is responsible for breaking down the neurotransmitter acetylcholine in the nervous system, and its inhibition can lead to increased levels of acetylcholine, resulting in various physiological and biochemical effects.

Mechanism of Action

DMSP works by inhibiting the activity of 3-(4-(N,N-dimethylsulfamoyl)phenyl)-N-(1-methylpiperidin-4-yl)propanamide, which is responsible for breaking down acetylcholine in the nervous system. This leads to increased levels of acetylcholine, which can have various effects on the body. The mechanism of action of DMSP has been extensively studied, and it is believed to bind to the active site of 3-(4-(N,N-dimethylsulfamoyl)phenyl)-N-(1-methylpiperidin-4-yl)propanamide, preventing it from breaking down acetylcholine.
Biochemical and Physiological Effects
The increased levels of acetylcholine resulting from DMSP inhibition of 3-(4-(N,N-dimethylsulfamoyl)phenyl)-N-(1-methylpiperidin-4-yl)propanamide can have various biochemical and physiological effects. These effects include increased synaptic transmission, enhanced cognitive function, and improved memory and learning. DMSP has also been shown to have potential therapeutic applications in the treatment of Alzheimer's disease and other neurological disorders.

Advantages and Limitations for Lab Experiments

One of the significant advantages of DMSP in scientific research is its potent inhibition of 3-(4-(N,N-dimethylsulfamoyl)phenyl)-N-(1-methylpiperidin-4-yl)propanamide, which allows for the study of the effects of acetylcholine on various physiological and biochemical processes. However, one of the limitations of DMSP is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving DMSP. One area of research is the development of more potent and selective 3-(4-(N,N-dimethylsulfamoyl)phenyl)-N-(1-methylpiperidin-4-yl)propanamide inhibitors that can be used to investigate the role of acetylcholine in various physiological and biochemical processes. Another area of research is the potential therapeutic applications of DMSP in the treatment of Alzheimer's disease and other neurological disorders. Additionally, research on the potential toxicity of DMSP and its effects on the environment is also an area of interest.
In conclusion, DMSP is a potent inhibitor of 3-(4-(N,N-dimethylsulfamoyl)phenyl)-N-(1-methylpiperidin-4-yl)propanamide that has significant potential in scientific research. Its mechanism of action, biochemical and physiological effects, and potential therapeutic applications make it a valuable tool for investigating the role of acetylcholine in various processes. However, its potential toxicity and limitations must be taken into account when using it in laboratory experiments. Future research on DMSP and its derivatives can lead to the development of new drugs for the treatment of neurological disorders and other diseases.

Synthesis Methods

The synthesis of DMSP involves the reaction of 4-(N,N-dimethylsulfamoyl)phenyl magnesium bromide with N-(1-methylpiperidin-4-yl)propanamide. The reaction is carried out under controlled conditions, and the resulting product is purified using various techniques such as column chromatography.

Scientific Research Applications

DMSP has been extensively studied for its potential applications in scientific research. One of the primary areas of research is its use as a tool for understanding the role of acetylcholine in various physiological and biochemical processes. DMSP has been used to investigate the effects of acetylcholine on memory, learning, and cognitive function.

properties

IUPAC Name

3-[4-(dimethylsulfamoyl)phenyl]-N-(1-methylpiperidin-4-yl)propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H27N3O3S/c1-19(2)24(22,23)16-7-4-14(5-8-16)6-9-17(21)18-15-10-12-20(3)13-11-15/h4-5,7-8,15H,6,9-13H2,1-3H3,(H,18,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PGKWUNQIXJMWEG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCC(CC1)NC(=O)CCC2=CC=C(C=C2)S(=O)(=O)N(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H27N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

353.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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